![molecular formula C12H14FN B3120546 6-(4-Fluorophenyl)-3-azabicyclo[3.2.0]heptane CAS No. 265661-60-7](/img/structure/B3120546.png)
6-(4-Fluorophenyl)-3-azabicyclo[3.2.0]heptane
Overview
Description
6-(4-Fluorophenyl)-3-azabicyclo[3.2.0]heptane, commonly known as 4'-F-PEA, is a chemical compound that belongs to the class of psychoactive substances. It has been the subject of scientific research due to its potential use in the development of new drugs for the treatment of various neurological disorders.
Scientific Research Applications
Anti-HIV Agent Development
The synthesis of an isonucleoside derivative based on the 2,6-dioxobicyclo[3.2.0]heptane scaffold has been explored as a potential anti-HIV agent . Researchers have constructed this compound by introducing an azide group and forming an oxetane ring. The desired isonucleoside was then obtained by adding a purine base moiety. This work contributes to the development of novel drugs effective against drug-resistant HIV strains.
Chemotherapy and Nucleoside Modifications
Since the discovery of 3’-azidothymidine (AZT) , nucleoside reverse transcriptase inhibitors (NRTIs) have played a critical role in AIDS treatment. Compounds like zalcitabine (ddC) , didanosine (ddI) , and lamivudine are 3’-substituted dideoxynucleosides. The unique structure of 6-(4-Fluorophenyl)-3-azabicyclo[3.2.0]heptane opens up possibilities for further nucleoside modifications and chemotherapy research .
Organocatalysis and Cycloaddition Reactions
Researchers have explored asymmetric approaches to bicyclo[2.2.1]heptane-1-carboxylates using formal [4 + 2] cycloadditions enabled by organocatalysis . The unique bicyclic structure of this compound provides a platform for investigating novel synthetic methodologies and catalytic reactions.
Safety and Hazards
properties
IUPAC Name |
6-(4-fluorophenyl)-3-azabicyclo[3.2.0]heptane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN/c13-10-3-1-8(2-4-10)11-5-9-6-14-7-12(9)11/h1-4,9,11-12,14H,5-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKAJCHKORMFKTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNCC2C1C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Fluorophenyl)-3-azabicyclo[3.2.0]heptane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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